Cas no 617705-26-7 (Ethyl 2-ethynyloxazole-4-carboxylate)

• Product Name: Ethyl 2-ethynyloxazole-4-carboxylate
• CAS No: 617705-26-7
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1021256
• Update Time: 2023-08-02

Ethyl 2-ethynyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid,2-ethynyl-,ethylester(9CI)
• HOBJTKPWDGVNHQ-UHFFFAOYSA-
• ethyl 2-ethynyloxazole-4-carboxylate
• 2-Ethynyloxazole-4-carboxylic acid ethyl ester
• Ethyl 2-ethynyloxazole-4-carboxylate

• Inchi： 1S/C8H7NO3/c1-3-7-9-6(5-12-7)8(10)11-4-2/h1,5H,4H2,2H3
• InChI Key： HOBJTKPWDGVNHQ-UHFFFAOYSA-N
• SMILES： O(C(C1=COC(C#C)=N1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 52.3